Cas no 1333725-78-2 (N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
• CAS No: 1333725-78-2
• MF: C₁₈H₂₇N₅O
• MW: 329.439883470535
• CID: 5984443
• PubChem ID: 53624395
• Update Time: 2025-07-16

N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1333725-78-2
• N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
• Z1139482495
• N-(1-cyanocyclopentyl)-2-[2-[(3,5-dimethylpyrazol-1-yl)methyl]pyrrolidin-1-yl]acetamide
• AKOS033093720
• EN300-26688411

• Inchi： 1S/C18H27N5O/c1-14-10-15(2)23(21-14)11-16-6-5-9-22(16)12-17(24)20-18(13-19)7-3-4-8-18/h10,16H,3-9,11-12H2,1-2H3,(H,20,24)
• InChI Key： MLIAGJFCFJDUBX-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1CN1C(C)=CC(C)=N1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 329.22156050g/mol
• Monoisotopic Mass: 329.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74Ų

Additional information on N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide (CAS No. 1333725-78-2)

The compound N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide (CAS No. 1333725-78-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyanocyclopentyl group and a pyrrolidinyl backbone modified with a 3,5-dimethyl-1H-pyrazol-1-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide aligns with this trend, as its structural complexity allows for selective binding to enzymes or receptors. This specificity is crucial for developing targeted therapies, a hot topic in modern pharmacology. Users searching for "innovative drug candidates 2024" or "pyrrolidine-based bioactive molecules" will find this compound highly relevant.

The synthesis of 1333725-78-2 involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. These processes are optimized to ensure high yield and purity, which are critical for research and development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, addressing common queries like "how to verify compound purity" or "best methods for characterizing pyrrolidine derivatives." The compound's stability under various conditions is also a key focus, as it impacts its suitability for long-term studies.

Another area of interest is the compound's potential role in neuropharmacology. The pyrrolidinyl and pyrazolyl groups are known to influence central nervous system (CNS) activity, making N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide a subject of studies related to neurodegenerative diseases and cognitive enhancers. Searches for "CNS-active small molecules" or "new treatments for Alzheimer's" often lead to discussions about structurally similar compounds.

From a commercial perspective, the compound is available through specialized chemical suppliers, catering to academic and industrial researchers. Its CAS number (1333725-78-2) serves as a unique identifier, ensuring accurate procurement. FAQs such as "where to buy 1333725-78-2" or "custom synthesis of cyanocyclopentyl derivatives" highlight the practical aspects of accessing this molecule. Suppliers often provide technical data sheets detailing its physicochemical properties, safety guidelines, and storage recommendations.

In conclusion, N-(1-cyanocyclopentyl)-2-{2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide represents a fascinating intersection of chemistry and biology. Its versatility and potential applications in drug discovery, neuropharmacology, and biochemical research make it a compound worth watching. As the scientific community continues to explore its properties, it may soon emerge as a key player in addressing unmet medical needs.